N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea

• IUPAC Name: 1,3-bis[4-methyl-2-(1,1,2,2,2-pentafluoroethyl)phenyl]urea
• InChI: InChI=1S/C19H14F10N2O/c1-9-3-5-13(11(7-9)16(20,21)18(24,25)26)30-15(32)31-14-6-4-10(2)8-12(14)17(22,23)19(27,28)29/h3-8H,1-2H3,(H2,30,31,32)
• InChI Key: UVXFWHKQTPHMLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NC2=C(C=C(C=C2)C)C(C(F)(F)F)(F)F)C(C(F)(F)F)(F)F
• Molecular Formula: C19H14F10N2O
• Molecular Weight: 476.3 g/mol

Description

N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea (MMPF-Urea) is a synthetic organic compound with a wide range of applications in scientific research and industrial processes. It is a colorless, odorless, and non-volatile solid with a molecular weight of 438.07 g/mol. MMPF-Urea is a highly stable compound and is insoluble in water, but soluble in many organic solvents. It is a versatile compound, with a wide range of uses in biochemistry, pharmacology, and analytical chemistry.

Mechanism of Action

N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea is believed to act as an inhibitor of enzymes by forming a covalent bond with the active site of the enzyme. This covalent bond prevents the enzyme from catalyzing the desired reaction, thus inhibiting its activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450, acetylcholinesterase, and lipoxygenase. It has also been found to inhibit the growth of cancer cells in vitro, as well as to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea has several advantages for use in laboratory experiments, including its high stability and solubility in many organic solvents. It is also relatively inexpensive and easy to synthesize, making it a cost-effective choice for lab experiments. However, it is important to note that this compound is not water-soluble, so it must be used in an organic solvent for most experiments.

Future Directions

There are several potential future directions for research involving N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea. These include further studies of its mechanism of action and biochemical and physiological effects, as well as its potential use in the development of new drugs. Additionally, further studies could be conducted to explore its potential applications in other areas, such as materials science and biotechnology.

Synthesis Methods

N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea can be synthesized from the reaction of 4-methyl-2-pentafluoroethylphenol and urea in the presence of a catalyst such as p-toluenesulfonic acid (PTSA). The reaction is carried out in an inert atmosphere at a temperature of 80-90°C for 8 hours. The reaction is then quenched with aqueous ammonium hydroxide, and the product is isolated by filtration.

Scientific Research Applications

N,N'-Bis[(4-methyl-2-pentafluoroethyl)phenyl]urea has been used in a variety of scientific research applications, including the study of enzyme inhibition, drug metabolism, and the development of new drugs. It has been used as an inhibitor of enzymes such as cytochrome P450, acetylcholinesterase, and lipoxygenase, as well as in the study of drug metabolism. This compound has also been used to develop new drugs for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer.